Cas no 2229216-40-2 (2-amino-2-(5-methyl-1,2-oxazol-3-yl)propan-1-ol)

• Product Name: 2-amino-2-(5-methyl-1,2-oxazol-3-yl)propan-1-ol
• CAS No: 2229216-40-2
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 6447144
• PubChem ID: 165782066
• Update Time: 2025-06-12

2-amino-2-(5-methyl-1,2-oxazol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(5-methyl-1,2-oxazol-3-yl)propan-1-ol
• 2229216-40-2
• EN300-1816354

• Inchi： 1S/C7H12N2O2/c1-5-3-6(9-11-5)7(2,8)4-10/h3,10H,4,8H2,1-2H3
• InChI Key： QVPWSHLMUKGUKT-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(C)(CO)N)=N1

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72.3Ų

Additional information on 2-amino-2-(5-methyl-1,2-oxazol-3-yl)propan-1-ol

Professional Introduction to 2-amino-2-(5-methyl-1,2-oxazol-3-yl)propan-1-ol (CAS No: 2229216-40-2)

2-amino-2-(5-methyl-1,2-oxazol-3-yl)propan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229216-40-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol features a unique structural framework that combines an oxazole ring with an amino-substituted propanol moiety, making it a versatile intermediate in the development of novel therapeutic agents. The presence of the 5-methyl-1,2-oxazol group introduces specific electronic and steric properties that influence its reactivity and potential biological activity.

The compound’s molecular structure, characterized by a rigid oxazole core and a flexible propanol side chain, positions it as a valuable building block for medicinal chemists. The amino and hydroxyl functional groups provide multiple sites for further chemical modification, enabling the synthesis of more complex molecules with tailored pharmacological properties. Such structural features are particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The 5-methyl-1,2-oxazol scaffold, in particular, has been extensively studied for its role in modulating enzyme activity and inhibiting inflammatory responses. For instance, derivatives of this motif have shown promise in preclinical studies as inhibitors of kinases and other signaling proteins implicated in diseases such as cancer and autoimmune disorders. The incorporation of an amino group into such scaffolds often enhances binding affinity and metabolic stability, key factors in drug development.

In the context of modern pharmaceutical research, 2-amino-2-(5-methyl-1,2-oxazol-3-yl)propan-1-ol serves as a precursor for synthesizing novel analogs with improved pharmacokinetic profiles. The alcohol functionality allows for selective acylation or alkylation, enabling the introduction of diverse substituents that can fine-tune bioactivity. This flexibility is particularly advantageous when designing molecules intended for oral administration or targeted delivery systems.

The compound’s potential extends beyond classical pharmacology; it has garnered attention in materials science due to its ability to form coordination complexes with metal ions. These complexes exhibit unique catalytic properties and have been explored as catalysts in organic transformations or as components in metallo-drugs. The 5-methyl-1,2-oxazol ring acts as a chelating ligand, facilitating stable interactions with transition metals while maintaining biological compatibility.

From a synthetic chemistry perspective, the preparation of 2-amino-2-(5-methyl-1,2-oxazol-3-yl)propan-1-ol exemplifies modern methodologies in heterocyclic chemistry. Recent publications describe efficient routes to this compound involving cyclocondensation reactions followed by functional group interconversion. Such synthetic strategies align with green chemistry principles by minimizing waste and maximizing atom economy. The scalability of these processes is crucial for industrial applications where cost-effective production is essential.

The biological evaluation of this compound has revealed intriguing interactions with cellular pathways relevant to neurodegenerative diseases. Preliminary data suggest that derivatives bearing similar structural motifs may modulate neurotransmitter release or inhibit aberrant protein aggregation. While further research is needed to fully elucidate its mechanism of action, these findings underscore the compound’s potential as a lead structure for therapeutic intervention.

The role of computational chemistry in optimizing derivatives of 2229216-40-2 cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and optimize pharmacophoric features before experimental validation. This interdisciplinary approach accelerates the drug discovery pipeline by reducing reliance on trial-and-error synthesis. The integration of experimental data with computational insights provides a robust framework for developing next-generation candidates.

In conclusion, 2-amino-2-(5-methyl-1,2-oxazol-3yl)propan-1-ol (CAS No: 2229216-40-2) represents a compelling example of how structural innovation drives pharmaceutical progress. Its unique combination of functional groups positions it as a key intermediate in medicinal chemistry and materials science alike. As research continues to uncover new applications for this compound and its derivatives, its significance is expected to grow further within both academic and industrial settings.